(E)-Resveratrol 3-(6''-galloyl)-O-beta-D-glucopyranoside
Overview
Description
(E)-Resveratrol 3-(6''-galloyl)-O-beta-D-glucopyranoside is a natural product found in Calligonum leucocladum and Fagopyrum megacarpum with data available.
Scientific Research Applications
Antiplatelet Aggregation Activity
(E)-Resveratrol 3-O-beta-D-glucopyranoside, a compound related to (E)-Resveratrol 3-(6''-galloyl)-O-beta-D-glucopyranoside, has been isolated from Erythrophleum lasianthum seeds and shown antiplatelet aggregation activity. This discovery was made as part of an effort to synthesize related hydroxystilbenes for biological evaluation (Orsini et al., 1997).
Antioxidant and Anti-Infective Properties
(E)-Resveratrol 3-(6''-galloyl)-O-beta-D-glucopyranoside demonstrated antioxidant activity and a restorative effect against oxacillin-resistant Staphylococcus aureus, highlighting its potential in combatting antibiotic-resistant infections (Okasaka et al., 2004).
Anti-Hepatocellular Carcinoma Viability
A study of Resveratrol-4-O-d-(2'-galloyl)-glucopyranoside, a close analog of (E)-Resveratrol 3-(6''-galloyl)-O-beta-D-glucopyranoside, showed significant anti-hepatocellular carcinoma effects both in vitro and in vivo. The compound induced apoptosis in cancer cells via the JNK and ERK pathways (Xie et al., 2014).
Synthesis and Bioactivity
Research into the synthesis of mono- and di-O-β-d-glucopyranoside conjugates of (E)-Resveratrol has been conducted, paving the way for the production of bioactive natural glucopyranoside conjugates of this compound (Zhang et al., 2006).
Cytotoxicity Against Cancer Cells
(E)-Resveratrol 3-(6''-galloyl)-O-beta-D-glucopyranoside, isolated from Acanthopanax brachypus, exhibited weak cytotoxicity against the A549 human tumor cell line. This finding suggests potential applications in cancer research (Hu et al., 2015).
Antioxidative Activities
In another study, (E)-Resveratrol 3-(6''-galloyl)-O-beta-D-glucopyranoside showed significant antioxidative activities, indicative of its potential as a natural antioxidant agent (Wu et al., 2017).
properties
Product Name |
(E)-Resveratrol 3-(6''-galloyl)-O-beta-D-glucopyranoside |
|---|---|
Molecular Formula |
C27H26O12 |
Molecular Weight |
542.5 g/mol |
IUPAC Name |
[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-hydroxy-5-[(E)-2-(4-hydroxyphenyl)ethenyl]phenoxy]oxan-2-yl]methyl 3,4,5-trihydroxybenzoate |
InChI |
InChI=1S/C27H26O12/c28-16-5-3-13(4-6-16)1-2-14-7-17(29)11-18(8-14)38-27-25(35)24(34)23(33)21(39-27)12-37-26(36)15-9-19(30)22(32)20(31)10-15/h1-11,21,23-25,27-35H,12H2/b2-1+/t21-,23-,24+,25-,27-/m1/s1 |
InChI Key |
YGKDMUYXJBMRBO-XMPPFBFMSA-N |
Isomeric SMILES |
C1=CC(=CC=C1/C=C/C2=CC(=CC(=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)C4=CC(=C(C(=C4)O)O)O)O)O)O)O)O |
Canonical SMILES |
C1=CC(=CC=C1C=CC2=CC(=CC(=C2)OC3C(C(C(C(O3)COC(=O)C4=CC(=C(C(=C4)O)O)O)O)O)O)O)O |
synonyms |
(E)-resveratrol 3-(6''-galloyl)-O-beta-D-glucopyranoside RGGP cpd |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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